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Compound of Interest

Compound Name: 4-Bromo-6-methyl-1H-indole

Cat. No.: B1292435

This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential applications of 4-Bromo-6-methyl-1H-indole, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical Properties

4-Bromo-6-methyl-1H-indole is a halogenated indole derivative. The presence of the bromine
atom and the methyl group on the indole scaffold significantly influences its chemical reactivity
and biological activity.

Property Value Reference
Molecular Formula C9H8BrN [1]
Molecular Weight 210.07 g/mol [11[2][3]
CAS Number 885520-48-9 [1]

Experimental Protocols

Detailed experimental procedures for the synthesis and handling of 4-Bromo-6-methyl-1H-
indole are crucial for its application in research and development.

Synthesis of 4-Bromo-6-methyl-1H-indole:
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A common synthetic route to 4-Bromo-6-methyl-1H-indole involves the Fischer indole
synthesis. The general workflow for such a synthesis is outlined below.

DOT Script for Synthesis Workflow:

Starting Materials:
(4-bromophenyl)hydrazine
and 5-methyl-2-pentanone

Reaction Work-up:
Quenching, Extraction,
Washing

Final Product:
4-Bromo-6-methyl-1H-indole

Purification:
Column Chromatography

1 Fischer Indole Synthesis 2.
(Acid Catalyst, Heat)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Bromo-6-methyl-1H-indole.

Detailed Methodology:

o Reaction Setup: (4-bromophenyl)hydrazine hydrochloride and 5-methyl-2-pentanone are
combined in a suitable solvent, such as ethanol or acetic acid.

» Acid Catalysis: A strong acid, like sulfuric acid or polyphosphoric acid, is added to catalyze
the reaction.

o Heating: The reaction mixture is heated to reflux for several hours to facilitate the cyclization
and formation of the indole ring.

o Work-up: Upon completion, the reaction is cooled and neutralized. The product is then
extracted into an organic solvent (e.g., ethyl acetate), washed with brine, and dried over
anhydrous sodium sulfate.

 Purification: The crude product is purified by column chromatography on silica gel to yield
pure 4-Bromo-6-methyl-1H-indole.

Handling and Storage:

4-Bromo-6-methyl-1H-indole should be stored in a cool, dry, and dark place under an inert
atmosphere to prevent degradation.[1] Standard laboratory safety precautions, including the
use of personal protective equipment, should be followed when handling this compound.
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Potential Signaling Pathway Involvement

While specific signaling pathways involving 4-Bromo-6-methyl-1H-indole are not extensively
documented, its structural similarity to other bromoindoles suggests potential interactions with
pathways regulated by kinases, such as Glycogen Synthase Kinase 3 (GSK-3). 4-Bromoindole,
a related compound, has been studied for its potential as a GSK-3 inhibitor.[4]

DOT Script for a Hypothetical Signaling Pathway:

External Signal

4-Bromo-6-methyl-1H-indole

Receptor Activation (Hypothetical Inhibitor)

inhibits

bhosphorylates

Downstream Targets
(e.g., Tau, B-catenin)

Cellular Response

Click to download full resolution via product page
Caption: Hypothetical inhibition of the GSK-3 signaling pathway.

This guide serves as a foundational resource for the study and application of 4-Bromo-6-
methyl-1H-indole. Further research is necessary to fully elucidate its biological activities and
potential therapeutic uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact
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